Cas no 2172032-61-8 (3-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoylpiperidin-2-yl}propanoic acid)

• Product Name: 3-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoylpiperidin-2-yl}propanoic acid
• CAS No: 2172032-61-8
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 6003842
• PubChem ID: 165543025
• Update Time: 2025-06-15

3-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoylpiperidin-2-yl}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoylpiperidin-2-yl}propanoic acid
• 3-{1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanoyl]piperidin-2-yl}propanoic acid
• EN300-1485168
• 2172032-61-8

• Inchi： 1S/C28H34N2O5/c1-18(27(33)30-16-8-7-9-20(30)14-15-26(31)32)19(2)29-28(34)35-17-25-23-12-5-3-10-21(23)22-11-4-6-13-24(22)25/h3-6,10-13,18-20,25H,7-9,14-17H2,1-2H3,(H,29,34)(H,31,32)
• InChI Key： FKENLVCESHOORA-UHFFFAOYSA-N
• SMILES： O=C(C(C)C(C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CCCCC1CCC(=O)O

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 736
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoylpiperidin-2-yl}propanoic acid

Recent Advances in the Study of 3-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoylpiperidin-2-yl}propanoic acid (CAS: 2172032-61-8)

The compound 3-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoylpiperidin-2-yl}propanoic acid (CAS: 2172032-61-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, serves as a pivotal intermediate in the synthesis of peptide-based therapeutics and small-molecule inhibitors. Recent studies have explored its potential applications in drug discovery, particularly in targeting protein-protein interactions and modulating enzymatic activity.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the role of this compound in the development of novel protease inhibitors. The research demonstrated that the incorporation of 3-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoylpiperidin-2-yl}propanoic acid into peptide backbones significantly enhanced binding affinity to target proteases, owing to its stereochemical properties and hydrophobic interactions. The study utilized X-ray crystallography to elucidate the binding mode, revealing key interactions with the active site residues of the protease.

In addition to its applications in protease inhibition, recent investigations have explored the compound's utility in solid-phase peptide synthesis (SPPS). The fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group in the molecule facilitates efficient deprotection and coupling steps, making it a valuable building block for the synthesis of complex peptides. A 2024 report in Organic & Biomolecular Chemistry detailed optimized protocols for its use in SPPS, emphasizing its compatibility with automated synthesizers and high-yield outcomes.

Further research has also examined the pharmacokinetic properties of derivatives of 3-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoylpiperidin-2-yl}propanoic acid. A preclinical study published in Bioorganic & Medicinal Chemistry Letters reported improved metabolic stability and oral bioavailability of these derivatives, suggesting their potential as orally administered therapeutics. The study employed in vitro and in vivo models to assess absorption, distribution, metabolism, and excretion (ADME) profiles, providing a foundation for future clinical development.

Despite these advancements, challenges remain in the scalable synthesis and purification of 3-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoylpiperidin-2-yl}propanoic acid. Recent efforts have focused on developing greener synthetic routes, such as catalytic methods and solvent-free reactions, to address these issues. A 2023 article in Green Chemistry showcased a novel catalytic approach that reduced waste generation and improved yield, aligning with the principles of sustainable chemistry.

In conclusion, 3-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoylpiperidin-2-yl}propanoic acid (CAS: 2172032-61-8) represents a versatile and promising compound in chemical biology and drug discovery. Its applications span from peptide synthesis to protease inhibition, with ongoing research aimed at optimizing its synthetic accessibility and therapeutic potential. Future studies are expected to further explore its mechanistic insights and translational applications, paving the way for innovative treatments in various diseases.